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Compound of Interest

Compound Name: 2-Aminobenzene-1,4-diol

Cat. No.: B1230505 Get Quote

This technical guide provides essential information regarding the molecular properties of 2-
Aminobenzene-1,4-diol, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Information
2-Aminobenzene-1,4-diol is an organic chemical compound with the molecular formula

C6H7NO2.[1][2][3] Its molecular weight is approximately 125.13 g/mol .[1][2][3]

Quantitative Molecular Data
For clarity and ease of comparison, the fundamental molecular data for 2-Aminobenzene-1,4-
diol is summarized in the table below.

Property Value

Molecular Formula C6H7NO2

Molecular Weight 125.13 g/mol

CAS Number 20734-68-3

Logical Relationship of Molecular Properties
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The following diagram illustrates the direct relationship between the chemical name, its

elemental formula, and the resulting molecular weight.
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results in

Click to download full resolution via product page

Figure 1: Relationship between chemical identity, formula, and molecular weight.

Disclaimer: This guide does not include experimental protocols as the synthesis and analysis of

chemical compounds should be conducted by qualified professionals in a controlled laboratory

setting, following established safety guidelines and specific experimental designs tailored to the

research objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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